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Compound of Interest

Compound Name: Alminoprofen

Cat. No.: B1665248 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds like alminoprofen is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide to

the safe disposal of alminoprofen, ensuring compliance with general safety standards and

regulations.

Physicochemical Properties of Alminoprofen
Understanding the properties of alminoprofen is the first step in determining the appropriate

handling and disposal methods. The following table summarizes key quantitative data for

alminoprofen.

Property Value Source

CAS Number 39718-89-3 --INVALID-LINK--

Molecular Formula C₁₃H₁₇NO₂ --INVALID-LINK--

Molar Mass 219.28 g/mol --INVALID-LINK--

Melting Point 107°C ChemicalBook

Boiling Point 360.1°C (estimated) ChemicalBook

Solubility Soluble in DMSO MedChemExpress

Storage Temperature -20°C ChemicalBook
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Disposal Protocol for Alminoprofen
While specific "experimental protocols" for the disposal of chemical waste are not standard, the

following procedure is based on safety data sheet (SDS) recommendations and general

guidelines for pharmaceutical waste management. This protocol is intended for alminoprofen
used in a laboratory setting.

Step 1: Hazard Assessment

Review the Safety Data Sheet (SDS) for alminoprofen. The SDS will provide specific

information on hazards, necessary personal protective equipment (PPE), and immediate

first-aid measures.

Alminoprofen is a non-steroidal anti-inflammatory drug (NSAID).[1] While not classified as a

hazardous substance according to GHS, it should be handled with care to avoid dust

formation and contact with skin and eyes.

Step 2: Segregation of Waste

Do not mix alminoprofen waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Solid alminoprofen waste (e.g., expired product, contaminated lab supplies) should be

collected in a designated, clearly labeled, and sealed container.

Step 3: Containerization and Labeling

Use a suitable, closed container for the collection of alminoprofen waste.

The container must be clearly labeled with "Alminoprofen Waste" and any other identifiers

required by your institution.

Step 4: Storage of Waste

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Ensure the storage area is secure and accessible only to authorized personnel.
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Step 5: Final Disposal

The final disposal of alminoprofen waste must be conducted through a licensed hazardous

waste disposal company. Contact your institution's EHS office to arrange for pickup.

Do not dispose of alminoprofen down the drain or in the regular trash. Discharge into the

environment must be avoided. NSAIDs, like ibuprofen, can pose a risk to aquatic organisms.

[2][3]

Logical Workflow for Alminoprofen Disposal
The following diagram illustrates the decision-making process for the proper disposal of

alminoprofen in a research environment.
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Start: Alminoprofen for Disposal

1. Hazard Assessment
Review Alminoprofen SDS

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Segregate Waste
Is it pure alminoprofen or contaminated material?

4. Containerize
Place in a designated, sealed, and compatible waste container.

5. Label Container
'Alminoprofen Waste' & other required info

6. Temporary Storage
Store in a secure, designated area.

7. Final Disposal
Arrange pickup by licensed waste disposal vendor via EHS.

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the institutional disposal of alminoprofen.
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This guide provides a foundational understanding of the procedures for the safe disposal of

alminoprofen. It is imperative for all laboratory personnel to be trained on their institution's

specific waste management policies and to consult with their environmental health and safety

department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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